N-(2-carbamoyl-3-methylphenyl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide

• IUPAC Name: N-(2-carbamoyl-3-methylphenyl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide
• InChI: InChI=1S/C15H17N5O2/c1-8-3-2-4-11(13(8)14(16)21)17-15(22)9-5-6-10-12(7-9)19-20-18-10/h2-4,9H,5-7H2,1H3,(H2,16,21)(H,17,22)(H,18,19,20)
• InChI Key: XKWHOFGMFQEWMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2CCC3=NNN=C3C2)C(=O)N
• Molecular Formula: C15H17N5O2
• Molecular Weight: 299.33 g/mol

Description

N-(2-carbamoyl-3-methylphenyl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a benzotriazole core, which is known for its stability and versatility in chemical reactions. The presence of carbamoyl and methylphenyl groups further enhances its chemical reactivity and potential utility in research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2-carbamoyl-3-methylphenyl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide typically involves multi-step organic reactions. One common method starts with the preparation of the benzotriazole core, followed by the introduction of the carbamoyl and methylphenyl groups through nucleophilic substitution reactions. The reaction conditions often require the use of catalysts, such as palladium or copper, and solvents like dimethylformamide (DMF) or tetrahydrofuran (THF).

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up using continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control over reaction parameters, such as temperature, pressure, and reactant concentrations, which is crucial for maintaining the integrity of the compound.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically facilitated by oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the reduction of the carbamoyl group to an amine.

Substitution: Nucleophilic substitution reactions are common, where the benzotriazole ring can be substituted with various nucleophiles, such as halides or amines, under appropriate conditions.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Solvents: Dimethylformamide, tetrahydrofuran.

Major Products:

Scientific Research Applications

N-(2-carbamoyl-3-methylphenyl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with various biological targets.

Medicine: Explored for its therapeutic potential, particularly in the development of new drugs targeting specific enzymes or receptors.

Industry: Utilized in the production of polymers and other advanced materials due to its stability and reactivity.

Mechanism of Action

The mechanism by which N-(2-carbamoyl-3-methylphenyl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide exerts its effects involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved often include signal transduction mechanisms, where the compound modulates the activity of key proteins involved in cellular processes.

Comparison with Similar Compounds

When compared to similar compounds, N-(2-carbamoyl-3-methylphenyl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide stands out due to its unique combination of stability and reactivity. Similar compounds include:

Benzotriazole: Known for its corrosion inhibition properties.

Carbamoyl derivatives: Commonly used in pharmaceuticals for their bioactivity.

Methylphenyl compounds: Utilized in various chemical syntheses due to their reactivity.

The uniqueness of N-(2-carbamoyl-3-methylphenyl)-4,5,6,7-tetrahydro-2H-benzotriazole-5-carboxamide lies in its ability to combine these properties, making it a versatile compound for research and industrial applications.